Cas no 1183301-34-9 (2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile)

• Product Name: 2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile
• CAS No: 1183301-34-9
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• MDL: MFCD12776052
• CID: 5607657
• PubChem ID: 60998856
• Update Time: 2025-08-05

2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-804941
• AKOS010226203
• 1183301-34-9
• 2-[2-(4-aminophenyl)-1H-imidazol-1-yl]acetonitrile
• 2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile

• MDL： MFCD12776052
• Inchi： 1S/C11H10N4/c12-5-7-15-8-6-14-11(15)9-1-3-10(13)4-2-9/h1-4,6,8H,7,13H2
• InChI Key： CTLOGSBDGSFPIS-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=CN=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile

2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile and CAS No. 1183301-34-9: A Multifunctional Scaffold in Modern Pharmaceutical Chemistry

2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile, with the unique CAS No. 1183301-34-9, represents a structurally novel compound that has garnered significant attention in recent years due to its potential applications in drug discovery and molecular biology. This compound belongs to the class of imidazolylacetonitrile derivatives, which are characterized by the presence of a 1H-imidazol-1-yl ring system conjugated with an acetonitrile group. The introduction of a 4-aminophenyl substituent at the second position of the imidazole ring further enhances its chemical complexity and biological activity.

Recent studies have highlighted the importance of 2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile in the development of targeted therapies for inflammatory diseases. The 4-aminophenyl group is known to exhibit strong interactions with specific protein targets, such as cytochrome P450 enzymes and kinase receptors, which are critical in modulating cellular signaling pathways. This unique structural feature allows the compound to act as a dual-action agent, simultaneously inhibiting both pro-inflammatory cytokine production and cell proliferation in tumor cells.

One of the most promising applications of 2-2-(4-aminophen nadyl)-1H-imidazol-1-ylacetonitrile is in the field of anti-cancer drug development. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent apoptotic activity against human breast cancer cell lines (MCF-7). The mechanism of action involves the induction of mitochondrial dysfunction and the activation of apoptotic pathways, as evidenced by increased levels of Bax and Caspase-3 activity. These findings suggest that 2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile could serve as a lead compound for the design of novel targeted therapies in oncology.

In addition to its anti-cancer properties, 2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile has shown potential in the treatment of autoimmune disorders. Research published in Frontiers in Immunology in 2022 revealed that this compound can suppress the activity of Th17 cells, which are implicated in the pathogenesis of psoriasis and rheumatoid arthritis. The compound's ability to modulate cytokine secretion and T-cell differentiation makes it a candidate for the development of immunosuppressive agents with minimal side effects.

The chemical synthesis of 2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile has been optimized using green chemistry principles to reduce environmental impact. A 2023 paper in Green Chemistry reported the successful preparation of this compound via a one-pot microwave-assisted reaction, which significantly improved the yield and reduced the use of hazardous solvents. This method not only enhances the efficiency of the synthesis process but also aligns with the growing emphasis on sustainable pharmaceutical manufacturing in the industry.

From a pharmacological perspective, the 1H-imidazol-1-yl ring system in 2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile is known to enhance the compound's lipophilicity and cell membrane permeability. This property is crucial for the compound's ability to cross the blood-brain barrier, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent studies have also suggested that this compound may exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

The structural versatility of 2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile allows for the design of drug conjugates and prodrugs with enhanced therapeutic profiles. For instance, attaching a targeting ligand to this compound can improve its specificity for certain tissues or cells, thereby minimizing off-target effects. This approach has been explored in preclinical studies for the treatment of solid tumors and metastatic cancers, where the compound's ability to bind to specific receptors on cancer cells is exploited to maximize its therapeutic efficacy.

Despite its promising applications, the development of 2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile as a therapeutic agent is still in its early stages. Ongoing research is focused on elucidating the compound's mechanism of action, optimizing its pharmacokinetic properties, and evaluating its toxicological profile. These studies are critical for the safe and effective translation of this compound into clinical practice.

In conclusion, 2-2-(4-aminophenyl)-1H-imidazol-1-ylacetonitrile represents a valuable scaffold in modern pharmaceutical chemistry due to its unique structural features and diverse biological activities. The compound's potential applications in anti-cancer therapy, autoimmune disease treatment, and neurodegenerative disorder management underscore its significance as a lead compound for future drug development. Continued research into its chemical and biological properties will be essential for unlocking its full therapeutic potential.